Cas no 2445792-67-4 (3-(3-methylphenyl)azetidin-3-ol hydrochloride)

• Product Name: 3-(3-methylphenyl)azetidin-3-ol hydrochloride
• CAS No: 2445792-67-4
• MF: C₁₀H₁₄ClNO
• MW: 199.677261829376
• MDL: MFCD32691619
• CID: 5669383
• PubChem ID: 155821189
• Update Time: 2025-11-02

3-(3-methylphenyl)azetidin-3-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2445792-67-4
• EN300-26979930
• 3-(3-methylphenyl)azetidin-3-ol hydrochloride
• 3-(3-Methylphenyl)azetidin-3-ol;hydrochloride

• MDL： MFCD32691619
• Inchi： 1S/C10H13NO.ClH/c1-8-3-2-4-9(5-8)10(12)6-11-7-10;/h2-5,11-12H,6-7H2,1H3;1H
• InChI Key： URUCWUTWHHIPKT-UHFFFAOYSA-N
• SMILES： Cl.OC1(C2C=CC=C(C)C=2)CNC1

Computed Properties

• Exact Mass: 199.0763918g/mol
• Monoisotopic Mass: 199.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų

Additional information on 3-(3-methylphenyl)azetidin-3-ol hydrochloride

Comprehensive Guide to 3-(3-methylphenyl)azetidin-3-ol hydrochloride (CAS No. 2445792-67-4)

3-(3-methylphenyl)azetidin-3-ol hydrochloride (CAS No. 2445792-67-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique azetidine ring structure, is widely studied for its potential applications in drug discovery and development. Researchers are particularly interested in its role as a building block for more complex molecules, especially in the synthesis of novel therapeutic agents.

The chemical structure of 3-(3-methylphenyl)azetidin-3-ol hydrochloride features a 3-methylphenyl group attached to an azetidin-3-ol scaffold, which is further stabilized as a hydrochloride salt. This configuration enhances its solubility and stability, making it a valuable intermediate in organic synthesis. The azetidine ring, a four-membered nitrogen-containing heterocycle, is known for its conformational rigidity, which can influence the biological activity of derived compounds.

In recent years, the demand for 3-(3-methylphenyl)azetidin-3-ol hydrochloride has surged due to its relevance in medicinal chemistry. Scientists are exploring its potential in designing central nervous system (CNS) targeting drugs, given the pharmacological significance of azetidine-containing compounds. This aligns with current trends in drug development, where researchers focus on small molecule therapeutics with improved bioavailability and target specificity.

Another area of interest is the compound's role in catalysis and material science. The azetidine ring can act as a ligand in catalytic systems, facilitating various organic transformations. Additionally, its structural features make it a candidate for developing advanced polymeric materials with tailored properties. These applications are particularly relevant in industries seeking sustainable and high-performance materials.

The synthesis of 3-(3-methylphenyl)azetidin-3-ol hydrochloride typically involves multi-step organic reactions, including ring-closing and functional group transformations. Researchers often optimize these processes to improve yield and purity, addressing challenges such as stereoselectivity and reaction efficiency. Advances in green chemistry have also influenced its production, with a focus on reducing waste and energy consumption.

From a commercial perspective, 3-(3-methylphenyl)azetidin-3-ol hydrochloride is available through specialized chemical suppliers catering to the pharmaceutical and research sectors. Its pricing and availability can vary based on market demand and regulatory factors. Companies involved in its supply often emphasize quality control and analytical validation to meet industry standards.

In summary, 3-(3-methylphenyl)azetidin-3-ol hydrochloride (CAS No. 2445792-67-4) is a versatile compound with promising applications in drug discovery, catalysis, and material science. Its unique structural features and pharmacological potential make it a subject of ongoing research, aligning with contemporary scientific and industrial trends. As the field of small molecule therapeutics evolves, this compound is likely to play an increasingly important role in innovative chemical and pharmaceutical solutions.